Cas no 1000308-30-4 (Sodium 3-cyanobenzenesulfinate)

• Product Name: Sodium 3-cyanobenzenesulfinate
• CAS No: 1000308-30-4
• Molecular Formula: C₇H₄NNaO₂S
• Molecular Weight: 189.1669
• CID: 4738321
• PubChem ID: 58258873

Sodium 3-cyanobenzenesulfinate Properties

Names and Identifiers

• Sodium 3-cyanobenzenesulfinate
• Sodium 3-cyano-benzenesulfinate
• ATMVDUXXBTXSPZ-UHFFFAOYSA-M
• 1000308-30-4
• SCHEMBL315851
• G68585
• Sodium3-cyanobenzenesulfinate
• sodium 3-cyanobenzene-1-sulfinate
• sodium;3-cyanobenzenesulfinate
• EN300-722540

• InChIKey： ATMVDUXXBTXSPZ-UHFFFAOYSA-M
• Inchi： 1S/C7H5NO2S.Na/c8-5-6-2-1-3-7(4-6)11(9)10;/h1-4H,(H,9,10);/q;+1/p-1
• SMILES： S(C1=C([H])C([H])=C([H])C(C#N)=C1[H])(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 188.98604383g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.98604383g/mol
• Heavy Atom Count: 12
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles